Cas no 1153279-80-1 (5-Bromo-2-fluoro-3-nitrobenzoic acid)

5-Bromo-2-fluoro-3-nitrobenzoic acid is a halogenated nitrobenzoic acid derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromo substituent at the 5-position, a fluoro group at the 2-position, and a nitro group at the 3-position—make it a versatile intermediate for further functionalization, particularly in Suzuki coupling and nucleophilic aromatic substitution reactions. The presence of both electron-withdrawing groups (nitro and fluoro) enhances reactivity in electrophilic and nucleophilic transformations. This compound is valued for its high purity and stability, ensuring reliable performance in complex synthetic pathways. Its applications extend to the development of agrochemicals, dyes, and bioactive molecules.
5-Bromo-2-fluoro-3-nitrobenzoic acid structure
1153279-80-1 structure
Product Name:5-Bromo-2-fluoro-3-nitrobenzoic acid
CAS No:1153279-80-1
MF:C7H3BrFNO4
MW:264.00542473793
MDL:MFCD12173024
CID:2613563
PubChem ID:22500233
Update Time:2025-06-09

5-Bromo-2-fluoro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-fluoro-3-nitrobenzoic acid
    • Benzoic acid, 5-bromo-2-fluoro-3-nitro-
    • Z7703
    • SY316802
    • MFCD12173024
    • AS-63904
    • W17255
    • AKOS009486459
    • DTXSID10626275
    • 1153279-80-1
    • CS-0059842
    • SCHEMBL18342840
    • 5-Bromo-2-fluoro-3-nitrobenzoicacid
    • EN300-399469
    • 5-Bromo-2-fluoro-3-nitrobenzoic acid
    • MDL： MFCD12173024
    • Inchi： 1S/C7H3BrFNO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12)
    • InChI Key： SXOKSXISBYNNQM-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=C(C(=O)O)C=1)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 262.92300
  • Monoisotopic Mass: 262.92295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 2.1

Experimental Properties

  • PSA: 83.12000
  • LogP: 2.71780

5-Bromo-2-fluoro-3-nitrobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Bromo-2-fluoro-3-nitrobenzoic acid Pricemore >>

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